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Compound of Interest

Compound Name: 3-(Hydroxymethyl)-L-tyrosine

Cat. No.: B1639858 Get Quote

Executive Summary
3-(Hydroxymethyl)-L-tyrosine (PubChem CID 10081872) is a non-canonical amino acid

(ncAA) and a structural analog of L-tyrosine characterized by a hydroxymethyl group (-CH₂OH)

at the meta-position of the phenolic ring. This modification imparts unique steric and electronic

properties, making it a critical intermediate in the biosynthesis of complex benzylisoquinoline

alkaloids (e.g., noscapine) and a valuable probe in protein engineering.

This guide details the physicochemical properties, validated synthesis protocols, and biological

applications of 3-(hydroxymethyl)-L-tyrosine, designed for researchers in metabolic

engineering and medicinal chemistry.

Chemical & Physical Profile
Table 1: Physicochemical Specifications
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Property Data Note

IUPAC Name

(2S)-2-amino-3-[4-hydroxy-3-

(hydroxymethyl)phenyl]propan

oic acid

Stereospecific L-isomer

Common Synonyms
3-HM-Tyr; m-

Hydroxymethyltyrosine

PubChem CID 10081872

Molecular Formula C₁₀H₁₃NO₄

Molecular Weight 211.21 g/mol

pKa (Predicted)
-COOH: ~2.2;

-NH₃⁺: ~9.1; Phenol-OH: ~10.0

Hydroxymethyl group may

slightly lower phenol pKa via

H-bonding

Solubility
Water (Moderate), Dilute Acid

(High), Dilute Base (High)
Zwitterionic character

Appearance
White to off-white crystalline

powder

Synthesis & Production Protocol
The direct hydroxymethylation of L-tyrosine using formaldehyde often yields heterogeneous

mixtures of oligomers due to uncontrolled crosslinking. The authoritative synthetic route

involves a two-step sequence: regiospecific formylation followed by reduction. This method

preserves the chiral integrity of the L-isomer.

Mechanism of Synthesis
Regioselective Formylation: Introduction of an aldehyde group at the ortho-position to the

phenol (position 3) using a modified Duff reaction or Mg(II)-mediated formylation.

Reduction: Chemoselective reduction of the aldehyde to the primary alcohol using Sodium

Borohydride (NaBH₄).
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Step-by-Step Laboratory Protocol
Phase 1: Synthesis of 3-Formyl-L-tyrosine

Reagents: L-Tyrosine, Hexamethylenetetramine (HMTA), Trifluoroacetic acid (TFA).

Procedure:

Dissolve L-Tyrosine (10 mmol) in TFA (20 mL).

Add HMTA (20 mmol) and reflux the mixture for 12–24 hours. Note: The anhydrous acidic

conditions favor the formation of the iminium ion intermediate.

Quench the reaction with water (50 mL) and stir for 1 hour to hydrolyze the intermediate to

the aldehyde.

Neutralize to pH 5–6 to precipitate the crude 3-formyl-L-tyrosine.

Purification: Recrystallize from dilute acetic acid.

Yield Target: ~40–60%.

Phase 2: Reduction to 3-(Hydroxymethyl)-L-tyrosine
Reagents: 3-Formyl-L-tyrosine, Sodium Borohydride (NaBH₄), NaOH (0.1 M).

Procedure:

Dissolve 3-formyl-L-tyrosine (5 mmol) in 0.1 M NaOH (15 mL) at 0°C.

Slowly add NaBH₄ (7.5 mmol) in small portions to prevent excessive foaming.

Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

Acidify carefully with 1 M HCl to pH ~5.5 to precipitate the product.

Isolation: Filter the white precipitate and wash with cold water and ethanol.

Characterization: Confirm structure via ¹H-NMR (appearance of -CH₂- singlet at ~4.6

ppm).
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Synthesis Workflow Diagram

Critical Control Points
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Caption: Two-step regioselective synthesis of 3-(Hydroxymethyl)-L-tyrosine preserving

chirality.

Biological Applications & Mechanism[5][6]
Metabolic Engineering (Alkaloid Biosynthesis)
3-(Hydroxymethyl)-L-tyrosine acts as a pivotal precursor in the engineered biosynthesis of

benzylisoquinoline alkaloids (BIAs) in yeast (Saccharomyces cerevisiae). It serves as a

substrate for engineered enzymes to produce halogenated or modified alkaloids that are

otherwise difficult to access synthetically.

Pathway Utility: In engineered strains, tyrosine derivatives are fed or generated in situ. 3-
(Hydroxymethyl)-L-tyrosine can be incorporated into the reticuline pathway, leading to

novel derivatives of noscapine (an antitussive and anticancer agent).

Enzyme Inhibition & Probing
Tyrosine Hydroxylase (TH): As a structural analog, 3-HM-Tyr can interact with the active site

of TH, the rate-limiting enzyme in catecholamine synthesis. The hydroxymethyl group mimics

the hydration shell or transition state, potentially acting as a competitive inhibitor or a

mechanistic probe.

Crosslinking: The benzylic alcohol moiety is susceptible to activation (e.g., metabolic

oxidation to aldehyde), allowing it to form reversible Schiff bases with lysine residues in

proximal proteins, useful for mapping protein-protein interactions.
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Genetic Code Expansion
Researchers utilize 3-HM-Tyr as a non-canonical amino acid. By evolving specific aminoacyl-

tRNA synthetase/tRNA pairs, this amino acid can be site-specifically incorporated into proteins.

Function: Provides a polar, H-bond donor/acceptor site that is sterically larger than tyrosine

but smaller than tryptophan.

Reactivity: The primary hydroxyl group allows for bioorthogonal conjugation or further post-

translational modification (e.g., phosphorylation mimicry or ether formation).

Biological Mechanism Diagram
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Caption: Functional roles of 3-(Hydroxymethyl)-L-tyrosine in biosynthesis and protein

chemistry.
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Safety & Handling
Hazard Classification: Irritant (Skin/Eye/Respiratory).

Storage: Store at -20°C. Hygroscopic; keep under inert atmosphere (Argon/Nitrogen) to

prevent oxidation of the hydroxymethyl group to the aldehyde.

PPE: Standard laboratory gloves, safety goggles, and fume hood usage are mandatory

during synthesis, particularly when handling formaldehyde or TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-(Hydroxymethyl)-L-tyrosine: Technical Profile &
Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1639858#3-hydroxymethyl-l-tyrosine-pubchem-cid-
10081872-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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